methyl (2,6-dimethyl-4-phenylquinazolin-3(4H)-yl)acetate

• IUPAC Name: methyl 2-(2,6-dimethyl-4-phenyl-4H-quinazolin-3-yl)acetate
• InChI: InChI=1S/C19H20N2O2/c1-13-9-10-17-16(11-13)19(15-7-5-4-6-8-15)21(14(2)20-17)12-18(22)23-3/h4-11,19H,12H2,1-3H3
• InChI Key: VWBYNUFXYIBZNI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(N(C2C3=CC=CC=C3)CC(=O)OC)C
• Molecular Formula: C19H20N2O2
• Molecular Weight: 308.4 g/mol

Description

Methyl (2,6-dimethyl-4-phenylquinazolin-3(4H)-yl)acetate is a chemical compound that has been widely studied for its potential use in scientific research. This compound has been found to have a range of biochemical and physiological effects, and its mechanism of action has been investigated in detail.

Scientific Research Applications

Methyl (2,6-dimethyl-4-phenylquinazolin-3(4H)-yl)acetate has been used in a range of scientific research applications, including studies of its effects on cancer cells, neurodegenerative diseases, and inflammation. This compound has been found to have potential as a therapeutic agent for these conditions, and its mechanism of action has been investigated in detail.

Mechanism of Action

The mechanism of action of methyl (2,6-dimethyl-4-phenylquinazolin-3(4H)-yl)acetate is not fully understood, but it has been found to inhibit the activity of certain enzymes and signaling pathways involved in cancer cell growth, neurodegeneration, and inflammation. This compound has also been found to modulate the expression of certain genes and proteins involved in these processes.
Biochemical and Physiological Effects:
Methyl (2,6-dimethyl-4-phenylquinazolin-3(4H)-yl)acetate has been found to have a range of biochemical and physiological effects, including inhibition of cancer cell growth, reduction of inflammation, and protection against neurodegeneration. This compound has also been found to modulate the expression of certain genes and proteins involved in these processes.

Advantages and Limitations for Lab Experiments

Methyl (2,6-dimethyl-4-phenylquinazolin-3(4H)-yl)acetate has several advantages for lab experiments, including its high purity and yield, and its ability to modulate the expression of certain genes and proteins. However, this compound also has limitations, including its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for research on methyl (2,6-dimethyl-4-phenylquinazolin-3(4H)-yl)acetate, including studies of its effects on other diseases and conditions, investigations of its mechanism of action, and development of new therapeutic agents based on this compound. Additionally, further research is needed to fully understand the advantages and limitations of this compound for lab experiments.
In conclusion, methyl (2,6-dimethyl-4-phenylquinazolin-3(4H)-yl)acetate is a chemical compound with potential for use in scientific research. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research have been discussed in this paper. Further research is needed to fully understand the potential of this compound for therapeutic use and its mechanism of action.

Synthesis Methods

Methyl (2,6-dimethyl-4-phenylquinazolin-3(4H)-yl)acetate can be synthesized using a variety of methods, including the reaction of 2,6-dimethyl-4-phenylquinazoline-3(4H)-one with acetic anhydride and methanol. This reaction yields the desired compound with high purity and yield.